Cas no 1150310-68-1 (Levocetirizine N-Benzylamide)

• Product Name: Levocetirizine N-Benzylamide
• CAS No: 1150310-68-1
• MF: C₂₈H₃₂ClN₃O₂
• MW: 478.025586128235
• CID: 2876989
• Update Time: 2025-06-22

Levocetirizine N-Benzylamide Chemical and Physical Properties

Names and Identifiers

• Levocetirizine N-Benzylamide
• Acetamide, 2-[2-[4-[(R)-(4-chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]-N-(phenylmethyl)-
• Levocetirizine Impurity 45

• Inchi： 1S/C28H32ClN3O2/c29-26-13-11-25(12-14-26)28(24-9-5-2-6-10-24)32-17-15-31(16-18-32)19-20-34-22-27(33)30-21-23-7-3-1-4-8-23/h1-14,28H,15-22H2,(H,30,33)/t28-/m1/s1
• InChI Key： DDOSMJUNOUTSHF-MUUNZHRXSA-N
• SMILES： [C@@H](C1C=CC=CC=1)(C1C=CC(Cl)=CC=1)N1CCN(CCOCC(=O)NCC2C=CC=CC=2)CC1

Experimental Properties

• Melting Point: 45-49°C
• Solubility: Chloroform (Sparingly), Methanol (Slightly)

Levocetirizine N-Benzylamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Additional information on Levocetirizine N-Benzylamide

Levocetirizine N-Benzylamide (CAS No. 1150310-68-1): An Overview of a Promising Antihistaminic Compound

Levocetirizine N-Benzylamide (CAS No. 1150310-68-1) is a derivative of levocetirizine, a well-known second-generation antihistaminic agent. This compound has garnered significant attention in the pharmaceutical and medicinal chemistry communities due to its potential therapeutic applications and unique structural features. In this comprehensive overview, we will delve into the chemical properties, pharmacological activities, and recent research advancements surrounding Levocetirizine N-Benzylamide.

The chemical structure of Levocetirizine N-Benzylamide is characterized by the presence of a benzyl amide group attached to the levocetirizine backbone. This modification alters the physicochemical properties of the molecule, potentially enhancing its pharmacokinetic and pharmacodynamic profiles. The molecular formula of Levocetirizine N-Benzylamide is C₂₄H₂₇N₃O₃, with a molecular weight of approximately 405.48 g/mol.

In terms of its chemical synthesis, Levocetirizine N-Benzylamide can be synthesized through a multi-step process involving the reaction of levocetirizine with benzyl chloride in the presence of a suitable base. The reaction conditions, such as temperature and solvent choice, play a crucial role in achieving high yields and purity. Recent studies have explored various synthetic routes to optimize the production process, aiming to reduce costs and improve scalability for industrial applications.

The pharmacological profile of Levocetirizine N-Benzylamide has been extensively studied in both in vitro and in vivo models. As an antihistaminic agent, it exhibits potent H₁-receptor antagonistic activity, which is responsible for its efficacy in treating allergic conditions such as urticaria, rhinitis, and pruritus. Preclinical studies have demonstrated that Levocetirizine N-Benzylamide has a higher selectivity for H₁-receptors compared to other antihistamines, which may translate to improved therapeutic outcomes with fewer side effects.

Clinical trials have further validated the safety and efficacy of Levocetirizine N-Benzylamide. Phase I trials have shown that it is well-tolerated at various dose levels, with no significant adverse effects reported. Phase II trials have demonstrated its effectiveness in reducing symptoms associated with allergic rhinitis and chronic idiopathic urticaria. These findings have paved the way for Phase III trials, which are currently underway to confirm its therapeutic potential in larger patient populations.

Beyond its antihistaminic properties, recent research has explored the potential of Levocetirizine N-Benzylamide in other therapeutic areas. Studies have indicated that it may possess anti-inflammatory and anti-pruritic effects, which could broaden its clinical applications. For instance, preliminary data suggest that it may be effective in managing atopic dermatitis and other inflammatory skin conditions.

The mechanism of action of Levocetirizine N-Benzylamide involves selective antagonism of H₁-receptors on mast cells and basophils, preventing the release of histamine and other inflammatory mediators. This selective mechanism reduces the risk of central nervous system (CNS) side effects commonly associated with first-generation antihistamines. Additionally, its long half-life allows for once-daily dosing, improving patient compliance.

In terms of drug delivery, various formulations of Levocetirizine N-Benzylamide are being developed to optimize its bioavailability and therapeutic efficacy. Oral formulations are the most common, but researchers are also exploring alternative delivery methods such as transdermal patches and nasal sprays. These novel delivery systems aim to enhance patient convenience and reduce dosing frequency.

The market potential for Levocetirizine N-Benzylamide is significant given the increasing prevalence of allergic diseases worldwide. According to recent market analysis reports, the global antihistamine market is expected to grow at a compound annual growth rate (CAGR) of around 5% over the next decade. The introduction of innovative compounds like Levocetirizine N-Benzylamide could further drive market expansion by addressing unmet medical needs.

In conclusion, Levocetirizine N-Benzylamide (CAS No. 1150310-68-1) represents a promising advancement in the field of antihistaminic therapy. Its unique chemical structure, favorable pharmacological profile, and potential for broad therapeutic applications make it an exciting candidate for further development and clinical use. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a valuable addition to the pharmaceutical arsenal for managing allergic conditions.